p-Aminobenzoic acid diethylaminoethyl ester hydrochloride
p-Aminobenzoic acid diethylaminoethyl ester hydrochloride
Procaine Hydrochloride is the hydrochloride salt form of procaine, a benzoic acid derivative with local anesthetic and antiarrhythmic properties. Procaine binds to and inhibits voltage-gated sodium channels, thereby inhibiting the ionic flux required for the initiation and conduction of impulses. In addition, this agent increases electrical excitation threshold, reduces rate of rise of action potential and slows nerve impulse propagation thereby causing loss of sensation.
Procaine hydrochloride is an organic molecular entity.
A local anesthetic of the ester type that has a slow onset and a short duration of action. It is mainly used for infiltration anesthesia, peripheral nerve block, and spinal block. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1016).
Procaine hydrochloride is an organic molecular entity.
A local anesthetic of the ester type that has a slow onset and a short duration of action. It is mainly used for infiltration anesthesia, peripheral nerve block, and spinal block. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1016).
Brand Name:
Vulcanchem
CAS No.:
12663-50-2
VCID:
VC20985621
InChI:
InChI=1S/C13H20N2O2.ClH/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11;/h5-8H,3-4,9-10,14H2,1-2H3;1H
SMILES:
CC[NH+](CC)CCOC(=O)C1=CC=C(C=C1)N.[Cl-]
Molecular Formula:
C13H21ClN2O2
Molecular Weight:
272.77 g/mol
p-Aminobenzoic acid diethylaminoethyl ester hydrochloride
CAS No.: 12663-50-2
Cat. No.: VC20985621
Molecular Formula: C13H21ClN2O2
Molecular Weight: 272.77 g/mol
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Specification
| Description | Procaine Hydrochloride is the hydrochloride salt form of procaine, a benzoic acid derivative with local anesthetic and antiarrhythmic properties. Procaine binds to and inhibits voltage-gated sodium channels, thereby inhibiting the ionic flux required for the initiation and conduction of impulses. In addition, this agent increases electrical excitation threshold, reduces rate of rise of action potential and slows nerve impulse propagation thereby causing loss of sensation. Procaine hydrochloride is an organic molecular entity. A local anesthetic of the ester type that has a slow onset and a short duration of action. It is mainly used for infiltration anesthesia, peripheral nerve block, and spinal block. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1016). |
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| CAS No. | 12663-50-2 |
| Molecular Formula | C13H21ClN2O2 |
| Molecular Weight | 272.77 g/mol |
| IUPAC Name | 2-(4-aminobenzoyl)oxyethyl-diethylazanium;chloride |
| Standard InChI | InChI=1S/C13H20N2O2.ClH/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11;/h5-8H,3-4,9-10,14H2,1-2H3;1H |
| Standard InChI Key | HCBIBCJNVBAKAB-UHFFFAOYSA-N |
| SMILES | CC[NH+](CC)CCOC(=O)C1=CC=C(C=C1)N.[Cl-] |
| Canonical SMILES | CC[NH+](CC)CCOC(=O)C1=CC=C(C=C1)N.[Cl-] |
| Melting Point | 155.5 °C |
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